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Compound of Interest

Compound Name: 2-(2-Chloroethyl)-1,3-dioxolane
CAS No.: 4362-36-1
Cat. No.: B1596187
Get Quote
. J

An In-depth Technical Guide to the Safe Handling of 2-(2-Chloroethyl)-1,3-dioxolane

This guide provides a comprehensive overview of the essential safety protocols and handling
procedures for 2-(2-Chloroethyl)-1,3-dioxolane (CAS No: 4362-36-1). It is intended for
researchers, chemists, and drug development professionals who utilize this compound in a
laboratory setting. The following information synthesizes data from authoritative safety data
sheets and established laboratory safety practices to ensure user safety and experimental
integrity.

Core Chemical Identity and Physical Properties

Understanding the fundamental properties of a chemical is the first step in safe handling. 2-(2-
Chloroethyl)-1,3-dioxolane is a cyclic acetal that serves as a key intermediate in various
organic syntheses.[1] Its physical characteristics necessitate specific handling precautions,
particularly concerning flammability and storage.
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Property Value Source(s)
CAS Number 4362-36-1 [2][3][4]
Molecular Formula CsHoClO2 [21[31[5]
Molecular Weight 136.58 g/mol [31[5]
Appearance Colorless Liquid [6]

- ) 179.6°C at 760 mmHg; 70-
Boiling Point [21[3]
72°C at 18 Torr

Flash Point 71.5°C [3]
Density 1.14 g/cm3 [2][3]
Refractive Index 1.434 [3]

Hazard Identification and Toxicological Profile

2-(2-Chloroethyl)-1,3-dioxolane is classified as a hazardous substance. The primary risks are
associated with its flammability, acute toxicity if ingested or inhaled, and its potential as a
carcinogenic agent. The chloroethyl moiety suggests its potential to act as an alkylating agent,
a class of compounds known for their high toxicity, mutagenicity, and carcinogenicity due to
their ability to form covalent bonds with nucleophiles like DNA.[7]

GHS Hazard Classification Summary:
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Hazard Class Category Hazard Statement Source(s)
o H226: Flammable

Flammable Liquids 3 o [8]

liquid and vapor
o H300: Fatal if

Acute Toxicity, Oral 2

swallowed
o H310: Fatal in contact

Acute Toxicity, Dermal 1 ] ]
with skin

Acute Toxicity, .

] 2 H330: Fatal if inhaled
Inhalation
. L H315: Causes skin

Skin Irritation 2 S [819]

irritation
) o H319: Causes serious

Serious Eye lIrritation 2/2A L

eye irritation
) o H351: Suspected of
Carcinogenicity 2

causing cancer

Due to these significant hazards, all work with this compound must be conducted with stringent

adherence to safety protocols.

Engineering and Administrative Controls

The primary line of defense against exposure is the implementation of robust engineering and

administrative controls.

e Engineering Controls:

o Chemical Fume Hood: All handling of 2-(2-Chloroethyl)-1,3-dioxolane, including

weighing, transferring, and use in reactions, must be performed inside a properly

functioning chemical fume hood to control exposure to its vapors.[10][11] Fume hoods are

essential for protecting users from inhaling harmful or toxic chemicals.[12]

o Ventilation: The laboratory must be well-ventilated to prevent the accumulation of

flammable or toxic vapors.[9]
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o Safety Equipment: An operational safety shower and eyewash station must be located in
the immediate vicinity of the work area.[9][13]

o Administrative Controls:

o Risk Assessment: Before beginning any new procedure, a thorough risk assessment
should be conducted.

o Access Control: Areas where this chemical is stored and handled should be restricted to
authorized and trained personnel.[11]

o Work Practices: Do not work alone when handling this substance.[11] Prohibit eating,
drinking, and smoking in the laboratory.[14][15]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent dermal, ocular, and respiratory exposure. The
selection of PPE should be based on a comprehensive risk assessment of the specific tasks
being performed.

» Hand Protection: Wear appropriate chemical-resistant gloves (e.qg., nitrile or neoprene).[12]
Gloves must be inspected for damage before use and replaced immediately if contaminated.
[14] Always wash hands thoroughly after handling the chemical and before leaving the lab.
[10][14]

o Eye and Face Protection: Chemical safety goggles are required at all times.[12] For
operations with a higher risk of splashing, a face shield should be worn in addition to
goggles.[11]

» Skin and Body Protection: A flame-retardant lab coat that covers the arms and fastens in the
front is required.[12] Do not wear shorts or open-toed shoes in the laboratory.[12][14]

o Respiratory Protection: If engineering controls are insufficient or during certain high-risk
procedures, a NIOSH-approved respirator with an organic vapor cartridge may be necessary.
[16] Respirator use must comply with a formal respiratory protection program.

Safe Handling and Storage Protocols
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Adherence to methodical handling and storage procedures is critical for preventing accidents.

Experimental Workflow: Step-by-Step Handling

Preparation: Before handling, review the Safety Data Sheet (SDS).[12] Ensure all necessary
engineering controls and PPE are in place and functional. Clear the fume hood of
unnecessary items.

Chemical Retrieval: Retrieve the container from its designated storage area.

Grounding: To prevent ignition from static electricity, ground and bond the container and
receiving equipment during transfer.[13] Vapors are heavier than air and may travel to an
ignition source.[16][17]

Dispensing: Work within the fume hood.[10] Open the container slowly and away from your
face.[12] Dispense the required amount carefully, using appropriate tools like a syringe or
cannula for liquid transfers to minimize vapor release.

Reaction Setup: Add the chemical to the reaction vessel within the fume hood. Ensure the
apparatus is secure.

Post-Handling: Tightly close the chemical container. Decontaminate any surfaces that may
have been exposed.[11]

Waste Disposal: Dispose of contaminated consumables (gloves, pipette tips, etc.) in a
designated, properly labeled hazardous waste container.[13]

Storage Requirements

Proper storage is crucial for maintaining chemical stability and preventing hazardous situations.

Store in a tightly closed container in a cool, dry, and well-ventilated area.[13]
Keep away from heat, sparks, open flames, and other ignition sources.[15]

Store in a designated corrosives or flammables cabinet.[10]
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e Some sources recommend storing under an inert atmosphere and potentially refrigerated or
frozen.[10] Always follow the supplier's specific storage recommendations.

e Incompatible Materials: Keep separate from strong oxidizing agents and strong bases.[10]
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Diagram 1: A generalized workflow for the safe handling of 2-(2-Chloroethyl)-1,3-dioxolane.
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Emergency Procedures

Immediate and correct response to an emergency is vital to minimize harm.

First-Aid Measures

Inhalation: Move the exposed person to fresh air immediately.[18] If breathing has stopped or
is difficult, provide artificial respiration.[16][18] Seek immediate medical attention.[10]

Skin Contact: Immediately remove all contaminated clothing.[9][10] Flush the affected skin
with large amounts of water for at least 15 minutes.[10][16] Seek immediate medical
attention.[10]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally.[10][16] Remove contact lenses if present and
easy to do.[9] Seek immediate medical attention, preferably from an ophthalmologist.

Ingestion: Do NOT induce vomiting.[10] Rinse mouth with water.[9] Seek immediate medical
attention.[10]

Fire-Fighting Measures

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant
foam.[16][19] Water may be ineffective for extinguishing the fire but can be used as a spray
to cool fire-exposed containers.[16]

Specific Hazards: The compound is a flammable liquid. Vapors can travel to an ignition
source and flash back.[16] Containers may explode in a fire.[16] Hazardous decomposition
products, including poisonous gases like hydrogen chloride, can be produced in a fire.[10]
[16]

Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)
and full protective gear.[10][19]

Accidental Release Measures

o Personal Precautions: Evacuate all non-essential personnel from the area.[20] Remove all

sources of ignition.[13][17] Ensure adequate ventilation.[9] Do not touch spilled material
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without appropriate PPE.[17]

¢ Containment and Cleanup: For small spills, absorb with a non-combustible inert material
(e.g., sand, vermiculite, or earth).[10][17] Place the absorbed material into a suitable, closed
container for disposal.[10][16] For large spills, dike the area to prevent spreading.[17]
Prevent the spill from entering drains or waterways.[9] After cleanup is complete, ventilate

and wash the area.[16]
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Diagram 2: A decision-making framework for emergency responses.

Disposal Considerations
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2-(2-Chloroethyl)-1,3-dioxolane and any materials contaminated with it must be treated as
hazardous waste.[16] Disposal must be carried out by a licensed chemical destruction facility.
[19] Do not dispose of this chemical down the drain or into the environment. All disposal
practices must comply with federal, state, and local environmental regulations.[13][16]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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